Cas no 14122-46-4 (Carbamimidothioic acid,4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)butyl ester, hydrobromide (1:1))

• Product Name: Carbamimidothioic acid,4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)butyl ester, hydrobromide (1:1)
• CAS No: 14122-46-4
• MF: C₁₃H₁₆BrN₃O₂S
• MW: 358.254040718079
• CID: 208286
• PubChem ID: 203299
• Update Time: 2025-04-19

Carbamimidothioic acid,4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)butyl ester, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)butyl ester, hydrobromide (1:1)
• 4-(1,3-dioxoisoindol-2-yl)butyl carbamimidothioate,hydrobromide
• DTXSID40161609
• 2-(4-Phthalimidobutyl)-2-thiopseudourea hydrobromide
• Pseudourea, 2-(4-phthalimidobutyl)-2-thio-, hydrobromide
• 14122-46-4

• Inchi： 1S/C13H15N3O2S.BrH/c14-13(15)19-8-4-3-7-16-11(17)9-5-1-2-6-10(9)12(16)18;/h1-2,5-6H,3-4,7-8H2,(H3,14,15);1H
• InChI Key： WQGHDCNSCAPODD-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)CCCCN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 357.01478
• Monoisotopic Mass: 357.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Boiling Point: 451.5°Cat760mmHg
• Flash Point: 226.9°C
• PSA: 87.25